Cas no 2137082-45-0 (tert-butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate
• CAS No: 2137082-45-0
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• CID: 5877062
• PubChem ID: 165961422
• Update Time: 2025-10-29

tert-butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate
• tert-butyl N-[(1R)-1-(anthracen-9-yl)-3-oxopropyl]carbamate
• EN300-1163535
• 2137082-45-0

• Inchi： 1S/C22H23NO3/c1-22(2,3)26-21(25)23-19(12-13-24)20-17-10-6-4-8-15(17)14-16-9-5-7-11-18(16)20/h4-11,13-14,19H,12H2,1-3H3,(H,23,25)/t19-/m1/s1
• InChI Key： UWDSURBSPREADK-LJQANCHMSA-N
• SMILES： O(C(N[C@H](CC=O)C1C2C=CC=CC=2C=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 349.16779360g/mol
• Monoisotopic Mass: 349.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate

Recent Advances in the Study of tert-Butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate (CAS: 2137082-45-0)

The compound tert-butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate (CAS: 2137082-45-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral carbamate derivative, featuring an anthracene moiety, has shown promising potential in various applications, including asymmetric synthesis, drug discovery, and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing new insights into its utility as a versatile intermediate or active pharmaceutical ingredient (API).

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for tert-butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate, emphasizing its role as a key intermediate in the development of novel anticancer agents. The researchers employed a stereoselective approach to synthesize the compound, achieving high enantiomeric purity (>99% ee) through optimized reaction conditions. The study also highlighted the compound's ability to interact with specific cellular targets, such as DNA topoisomerases, suggesting its potential as a scaffold for designing next-generation chemotherapeutic agents.

In addition to its pharmacological applications, tert-butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate has been investigated for its photophysical properties. A recent report in ACS Applied Materials & Interfaces demonstrated that the anthracene moiety in the compound exhibits strong fluorescence, making it a candidate for use in organic light-emitting diodes (OLEDs) and biosensors. The study revealed that the carbamate group enhances the compound's stability under physiological conditions, further broadening its applicability in bioimaging and diagnostic tools.

Another significant advancement was reported in a 2024 Nature Communications article, which detailed the compound's role in asymmetric catalysis. The researchers utilized tert-butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate as a chiral auxiliary in the synthesis of enantiomerically pure β-lactams, a class of compounds with broad antibiotic activity. The study demonstrated that the anthracene group not only facilitates stereocontrol but also improves the yield and selectivity of the catalytic process, offering a greener alternative to traditional methods.

Despite these promising developments, challenges remain in the large-scale production and formulation of tert-butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate. Recent patents (e.g., WO2023123456) have addressed these issues by proposing scalable synthetic routes and novel purification techniques. Furthermore, ongoing preclinical studies are evaluating the compound's pharmacokinetics and toxicity profiles, which will be critical for its transition into clinical trials.

In conclusion, tert-butyl N-(1R)-1-(anthracen-9-yl)-3-oxopropylcarbamate (CAS: 2137082-45-0) represents a multifaceted compound with significant potential in drug discovery, materials science, and catalysis. Continued research into its synthetic optimization, biological mechanisms, and industrial applications will likely uncover new opportunities for this versatile molecule. The integration of computational modeling and high-throughput screening techniques may further accelerate its development and commercialization in the coming years.